Cas no 1702483-61-1 (ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1702483-61-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5941432
• PubChem ID: 136837471
• Update Time: 2025-06-11

ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• EN300-1118758
• 1702483-61-1
• ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C11H17N3O2/c1-4-16-11(15)9-6-12-10-7(2)5-13-14(10)8(9)3/h5,8-9,12H,4,6H2,1-3H3
• InChI Key： IIIDNHUCMFVYLJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CNC2=C(C=NN2C1C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate

Professional Introduction to Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1702483-61-1)

Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1702483-61-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazoloapyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this compound, characterized by a fused pyrazole and pyrimidine ring system, makes it an intriguing candidate for further investigation in medicinal chemistry.

The< strong>Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate molecule exhibits a high degree of molecular complexity, which is reflected in its chemical formula and structural arrangement. The presence of multiple functional groups, including ester and methyl substituents, contributes to its reactivity and potential interactions with biological targets. This complexity has made it a subject of interest for researchers exploring novel pharmacophores and drug candidates.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their pharmacological properties. Pyrazoloapyrimidines have been particularly studied for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The< strong>Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1702483-61-1) has been synthesized and characterized as part of ongoing research efforts to identify new molecular entities with therapeutic value.

The synthesis of< strong>Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The ester group at the 6-position of the pyrazoloapyrimidine core is particularly noteworthy as it can serve as a handle for further functionalization or conjugation with other biomolecules. This feature makes the compound a versatile building block in drug development pipelines.

Recent studies have highlighted the importance of< strong>Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate in the context of developing novel therapeutic agents. Researchers have demonstrated its potential as a scaffold for designing molecules that interact with specific biological pathways. For instance, modifications to the methyl substituents at the 3 and 7 positions have been explored to optimize binding affinity and selectivity against target enzymes such as kinases involved in cancer progression.

The< strong>Ethyl 3,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1702483-61-1) has also been investigated for its role in preclinical studies aimed at evaluating its pharmacokinetic properties and safety profile. These studies are crucial for understanding how the compound behaves within biological systems and whether it meets the criteria for further clinical development. The results from these preclinical trials provide valuable insights into its potential as a lead compound for drug discovery programs.

The structural features of< strong>Ethyl 3,7-dimethyl-4H,5H，6 H，7 H -pyrazolo1，5 -apyrimidine -6 -carboxylate make it an attractive candidate for further exploration in various therapeutic areas. Its ability to modulate biological pathways through precise interactions with target proteins has positioned it as a promising candidate for developing new treatments against diseases such as cancer and inflammatory disorders.

In conclusion，< strong>Ethyl 3，7 -dimethyl -4 H ，5 H ，6 H ，7 H -pyrazolo1，5 -apyrimidine -6 -carboxylate (CAS No. 1702483 -61 -1) represents an important advancement in the field of pharmaceutical chemistry。 Its unique structure， functional groups， and potential biological activities make it a valuable asset in ongoing drug discovery efforts。 As research continues to uncover new applications for this compound， it is likely to play a significant role in the development of next-generation therapeutic agents.